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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859

An In-depth Technical Guide to 4-Ethylcyclohexanol

This technical guide provides a comprehensive overview of 4-Ethylcyclohexanol, a cyclic
alcohol with significant applications in various scientific and industrial fields. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical and physical properties, safety and handling, and its role in organic
synthesis.

Chemical Identity and Properties

4-Ethylcyclohexanol is a derivative of cyclohexanol with an ethyl group at the fourth position.
It exists as a mixture of cis and trans isomers.

Table 1: Chemical Identifiers for 4-Ethylcyclohexanol

Identifier Value

CAS Number 4534-74-1[1][2][3][4][5]
Molecular Formula CsH160O[1][2][3][4][5]
Molecular Weight 128.21 g/mol [3][4][5]

4-Ethylcyclohexan-1-ol, Cyclohexanol, 4-ethyl-
[11[2][3]

Synonyms

Table 2: Physical and Chemical Properties of 4-Ethylcyclohexanol
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Property Value

Appearance Colorless to pale yellow liquid[1][2][3]

Boiling Point 83.5-84.5 °C at 10 mm Hg[3][5]

Density 0.889 g/mL at 25 °CJ[3][5]

Refractive Index 1.461-1.463 at 20 °C[5]

Flash Point 77 °C (171 °F)[5]

Solubility Limited solubility in water; soluble in organic
solvents[1]

pKa 15.32 + 0.40 (Predicted)[2][3]

Safety and Handling

4-Ethylcyclohexanol is classified as a combustible liquid and can cause serious eye irritation.
[6][7] Proper safety precautions should be observed during handling and storage.

Table 3: GHS Hazard and Precautionary Statements for 4-Ethylcyclohexanol
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Classification Code Statement
Hazard Statement H227 Combustible liquid[6]
Hazard Statement H319 Causes serious eye irritation[7]

Keep away from heat, sparks,
Precautionary Statement P210 open flames, and hot surfaces.

— No smoking.[6]

Wear protective
Precautionary Statement P280 gloves/protective clothing/eye

protection/face protection.[6]

IF IN EYES: Rinse cautiously

with water for several minutes.
Precautionary Statement P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

) If eye irritation persists: Get
Precautionary Statement P337+P313 ) ] )
medical advice/attention.

) Store in a well-ventilated
Precautionary Statement P403+P235
place. Keep cool.[6]

Role in Organic Synthesis

4-Ethylcyclohexanol serves as a versatile intermediate in organic synthesis.[1][2] It can be
used as a starting material for the synthesis of various compounds, including plasticizers and
lubricants.[2] Its hydroxyl group can undergo a variety of chemical transformations, making it a
valuable building block in the synthesis of more complex molecules.

General Workflow in Organic Synthesis

The use of 4-Ethylcyclohexanol as a synthetic intermediate typically follows a standard
workflow from reaction setup to product purification and analysis.
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General Synthetic Workflow Using 4-Ethylcyclohexanol
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Caption: General workflow for a chemical synthesis starting with 4-Ethylcyclohexanol.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b027859?utm_src=pdf-body-img
https://www.benchchem.com/product/b027859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed experimental procedures involving 4-Ethylcyclohexanol are often specific to the
desired product. Below is a representative protocol for the acid-catalyzed dehydration of a
substituted cyclohexanol, a common reaction for this class of compounds. This protocol is
adapted from the dehydration of 4-methylcyclohexanol and can serve as a starting point for the
synthesis of 4-ethylcyclohexene.[8][9]

4.1. Acid-Catalyzed Dehydration of 4-Ethylcyclohexanol (Analogous Procedure)

Objective: To synthesize 4-ethylcyclohexene via the acid-catalyzed dehydration of 4-
ethylcyclohexanol.

Materials:

» 4-Ethylcyclohexanol

85% Phosphoric acid (HzPOa)

Concentrated Sulfuric acid (H2S0a4)

Anhydrous sodium sulfate (Na2S0Oa)

Saturated sodium chloride solution (brine)

5% Sodium bicarbonate solution (NaHCO3)

Equipment:

Round-bottom flask

« Distillation apparatus (Hickman still or simple distillation setup)
e Heating mantle

e Separatory funnel

o Erlenmeyer flasks

o Magnetic stirrer and stir bar
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Procedure:

To a round-bottom flask containing a magnetic stir bar, add 4-ethylcyclohexanol.

o Carefully add a catalytic amount of 85% phosphoric acid and a few drops of concentrated
sulfuric acid to the flask.

o Assemble a distillation apparatus and begin heating the mixture with stirring.

o Collect the distillate, which will be a mixture of 4-ethylcyclohexene and water.

» Wash the distillate with a 5% sodium bicarbonate solution to neutralize any acidic impurities.
o Separate the organic layer using a separatory funnel and wash it with brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Decant the dried liquid to obtain the crude 4-ethylcyclohexene product.

» Further purification can be achieved by simple distillation.
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Dehydration of 4-Ethylcyclohexanol
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Caption: Reaction mechanism for the acid-catalyzed dehydration of 4-Ethylcyclohexanol.

Applications

4-Ethylcyclohexanol's properties make it suitable for a range of applications:

o Chemical Intermediate: It is a key starting material for the synthesis of other organic
compounds.[1][2]

e Solvents: It can be used as a solvent in the production of various chemicals, including
pharmaceuticals and dyes.[2]

» Fragrance and Flavors: This compound finds use in the fragrance and flavor industry.[2]
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e Pharmacological Research: Some studies have indicated that 4-ethylcyclohexanol may
exhibit pharmacological activities, such as binding to neurotransmitter receptors.[1]

This technical guide provides a foundational understanding of 4-Ethylcyclohexanol for
researchers and professionals. Further investigation into specific reactions and applications is
encouraged for more specialized uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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